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Compound of Interest

Compound Name: Ethyl DL-Phenylalaninamide

CAS No.: 131100-60-2

Cat. No.: B3021299

Get Quote

CAS: 131100-60-2 | Molecular Formula: C₁₁H₁₆N₂O

Executive Summary: Immediate Action Plan
Status: Non-RCRA Listed (No P/U Code), but regulated as Chemical Waste. Primary Disposal

Method: High-temperature incineration with flue gas scrubbing. Critical Prohibition: Do NOT

dispose of via sanitary sewer systems or municipal trash.

As a Senior Application Scientist, I provide this guide not merely as a checklist, but as a risk-

mitigation system. Ethyl DL-Phenylalaninamide is a key intermediate in peptide synthesis.

While its acute toxicity is lower than heavy metals, its amide functionality and biological activity

require strict segregation from general waste streams to prevent environmental

bioaccumulation and unintended catalytic hydrolysis in wastewater systems.

Part 1: Technical Identity & Hazard Assessment
Before initiating disposal, verify the material identity. Confusion often arises between the amide

(target) and the ester (Ethyl phenylalaninate). This protocol specifically addresses the amide.
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Property Specification Operational Implication

CAS Number 131100-60-2
Unique identifier for waste

labeling.

Chemical Name Ethyl DL-Phenylalaninamide

Distinct from Ethyl

Phenylalaninate (CAS 3182-

93-2).

Physical State Solid (White powder)
Dust generation risk during

transfer.

Hazard Class Irritant (GHS Category 2)
Requires PPE (Nitrile gloves,

safety glasses).

Solubility
Soluble in MeOH, DMSO;

Mod. Water

Dictates liquid waste stream

segregation.[1]

Stability
Hygroscopic; Amide bond

stable

Resistant to rapid hydrolysis;

persists in environment.

Hazard Profile (Conservative Approach):

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[3][5]

Part 2: Decision Matrix & Workflows
The following decision tree illustrates the logic for segregating this compound based on its

physical state and solvent matrix.
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Figure 1: Waste segregation logic flow ensures compliance with RCRA and local EHS

regulations by separating streams based on caloric value and halogen content.

Part 3: Detailed Disposal Protocols

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3021299/docs?utm_src=pdf-body-img#comprehensive-disposal-protocol-ethyl-dl-phenylalaninamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Solid Waste Disposal
Applicability: Expired pure substance, contaminated weighing boats, PPE, and spill cleanup

materials.[1]

Containment:

Do not throw loose powder into the bin.

Place the material in a clear, polyethylene bag (minimum 2 mil thickness).

Scientific Rationale: Double-bagging prevents "dusting out"—the release of fine irritant

particles when the main waste drum is compressed or moved.

Labeling:

Affix a hazardous waste tag.

Chemical Name: "Ethyl DL-Phenylalaninamide (Solid)".

Hazards: Check "Irritant" and "Toxic".[6]

Consolidation:

Place the sealed bag into the laboratory's Solid Waste Drum (typically a wide-mouth fiber

or poly drum).

Ensure the drum lid is clamped shut immediately after addition.

Protocol B: Liquid Waste Disposal
Applicability: Reaction mixtures, mother liquors, or expired stock solutions.

Solvent Identification (Critical Step):

Scenario 1: Non-Halogenated Organics (Methanol, Ethanol, DMSO).

Pour into the "Non-Halogenated" waste carboy (often red or white cans).
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Why? These streams are often used for fuel blending (energy recovery). Amides burn

cleanly to

,

, and

(with some

).

Scenario 2: Halogenated Organics (DCM, Chloroform).

Pour into the "Halogenated" waste carboy (often yellow cans).

Why? Halogens require specific scrubbing to prevent acid rain (

) formation during incineration.

Scenario 3: Aqueous Solutions.

Collect in "Aqueous Chemical Waste" carboys.

Do NOT drain dispose. Although amino acids are biological, the amide modification

renders this a synthetic chemical. Drain disposal can violate local BOD (Biological

Oxygen Demand) limits and introduce nitrogen loads into waterways.

Deactivation (Optional but Recommended):

If the solution contains reactive impurities (e.g., unreacted acid chlorides), quench with

water/bicarbonate before adding to the waste container to prevent pressurization.

Part 4: Emergency Response (Spills)
If a spill occurs during transfer, execute the following self-validating loop:

Spill Detected Don PPE:
Gloves, Goggles, N95

Containment:
Cover with Absorbent Pads

Cleanup:
Sweep/Wipe (Avoid Dust)

Decontamination:
Soap & Water Wash

Disposal:
Treat as Solid Waste
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Figure 2: Linear response workflow for solid or liquid spills.[4][7][8]

Specific Cleanup Agent:

For Solid Spills: Use a damp paper towel to cover the powder before sweeping. This

prevents aerosolization (inhalation hazard).

For Liquid Spills: Use vermiculite or commercial spill pads. Do not use sawdust if the solvent

is an oxidizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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